Cas no 2411240-81-6 (2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide)
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide Chemical and Physical Properties
Names and Identifiers
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- 2411240-81-6
- 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide
- Z1562143909
- EN300-7560101
- 2-chloro-N-{[6-(difluoromethoxy)-1,3-dioxaindan-5-yl]methyl}-N-methylpropanamide
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- Inchi: 1S/C13H14ClF2NO4/c1-7(14)12(18)17(2)5-8-3-10-11(20-6-19-10)4-9(8)21-13(15)16/h3-4,7,13H,5-6H2,1-2H3
- InChI Key: JDUZQNCDNNZALX-UHFFFAOYSA-N
- SMILES: ClC(C)C(N(C)CC1C=C2C(=CC=1OC(F)F)OCO2)=O
Computed Properties
- Exact Mass: 321.0579419g/mol
- Monoisotopic Mass: 321.0579419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 48Ų
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560101-0.05g |
2-chloro-N-{[6-(difluoromethoxy)-1,3-dioxaindan-5-yl]methyl}-N-methylpropanamide |
2411240-81-6 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide
Comprehensive Guide to 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide (CAS No. 2411240-81-6)
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide (CAS No. 2411240-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzodioxole and difluoromethoxy functional groups, exhibits promising applications in drug discovery and crop protection. Its molecular structure combines a chloro-substituted propanamide backbone with a methylated benzodioxole moiety, making it a versatile intermediate for synthesizing bioactive molecules.
The growing interest in 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its efficacy as a precursor for novel antifungal agents and herbicides, aligning with the global demand for eco-friendly solutions. The difluoromethoxy group enhances metabolic stability, a key factor in developing long-lasting formulations.
From a chemical perspective, CAS No. 2411240-81-6 demonstrates notable solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, facilitating its use in laboratory-scale reactions. Its molecular weight of 306.7 g/mol and precise structural configuration enable targeted modifications, which are critical for optimizing structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its compatibility with cross-coupling reactions, expanding its utility in synthesizing complex heterocycles.
The agrochemical sector values 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide for its herbicidal properties, particularly in combating glyphosate-resistant weeds. As farmers seek alternatives to traditional herbicides, this compound’s mode of action—targeting plant-specific enzymes—offers a sustainable advantage. Regulatory agencies are evaluating its environmental impact, with preliminary data suggesting lower toxicity compared to conventional options.
In pharmaceuticals, derivatives of CAS No. 2411240-81-6 are being investigated for central nervous system (CNS) applications due to the benzodioxole fragment’s ability to cross the blood-brain barrier. This aligns with the rising focus on neurodegenerative disease treatments, a hotspot in 2024 research. The compound’s N-methylpropanamide segment further allows for tweaking pharmacokinetic profiles, addressing issues like bioavailability and half-life.
Market analysts project increased demand for 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide, especially in Asia-Pacific regions where agrochemical innovation thrives. Suppliers emphasize high-purity grades (>98%) to meet stringent industry standards, while cost-effective synthesis routes are under development to scale production. Patent landscapes reveal active filings for its use in combination therapies and slow-release formulations.
For researchers handling CAS No. 2411240-81-6, proper storage conditions—such as protection from moisture and temperatures below -20°C—are recommended to maintain stability. Analytical techniques like HPLC and LC-MS are essential for quality control, given the compound’s sensitivity to degradation. Safety protocols emphasize standard lab practices, though it is not classified under hazardous categories.
Future directions include exploring 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide in precision agriculture and targeted drug delivery systems. Collaborative efforts between academia and industry aim to unlock its full potential, leveraging advancements in computational chemistry and green synthesis. As regulatory approvals progress, this compound is poised to become a cornerstone in next-generation bioactive molecules.
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